Cas no 1025268-52-3 ((Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile)

• Product Name: (Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
• CAS No: 1025268-52-3
• MF: C₁₆H₁₃ClN₂O₂S₂
• MW: 364.869620084763
• MDL: MFCD00245004
• CID: 4568454
• Update Time: 2023-11-22

(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)amino]-3-(methylsulfanyl)prop-2-enenitrile
• (Z)-2-(benzenesulfonyl)-3-(3-chloroanilino)-3-methylsulfanylprop-2-enenitrile
• (Z)-3-(3-chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
• 3-((3-CHLOROPHENYL)AMINO)-3-METHYLTHIO-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
• (Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile

• MDL： MFCD00245004
• Inchi： 1S/C16H13ClN2O2S2/c1-22-16(19-13-7-5-6-12(17)10-13)15(11-18)23(20,21)14-8-3-2-4-9-14/h2-10,19H,1H3/b16-15-
• InChI Key： SFNPKJBUITUZOS-NXVVXOECSA-N
• SMILES： ClC1=CC=CC(=C1)N/C(=C(\C#N)/S(C1C=CC=CC=1)(=O)=O)/SC

Computed Properties

• Exact Mass: 364.010698g/mol
• Monoisotopic Mass: 364.010698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 104
• Molecular Weight: 364.9g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds